Cas no 78886-54-1 (4-nitroisoquinolin-1-amine)

• Product Name: 4-nitroisoquinolin-1-amine
• CAS No: 78886-54-1
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• MDL: MFCD18448266
• CID: 1794779
• PubChem ID: 13392312
• Update Time: 2025-08-05

4-nitroisoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-nitroisoquinolin-1-amine
• 78886-54-1
• 1-Isoquinolinamine, 4-nitro-
• CS-0062155
• SCHEMBL11035104
• AKOS028113874
• W18186
• 4-Nitro-1-isoquinolinamine
• AS-58878

• MDL： MFCD18448266
• Inchi： 1S/C9H7N3O2/c10-9-7-4-2-1-3-6(7)8(5-11-9)12(13)14/h1-5H,(H2,10,11)
• InChI Key： WXHUUCJIMGGFHE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C2C=CC=CC=21)N)=O

Computed Properties

• Exact Mass: 189.053826475g/mol
• Monoisotopic Mass: 189.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.445

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 4-nitroisoquinolin-1-amine

Introduction to 4-nitroisoquinolin-1-amine (CAS No. 78886-54-1)

4-nitroisoquinolin-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 78886-54-1, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoquinoline family, which is well-documented for its diverse biological activities and potential applications in drug development. The presence of both a nitro group and an amine functionality in its molecular structure endows it with unique chemical reactivity and functional versatility, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in therapeutic contexts.

The structural framework of 4-nitroisoquinolin-1-amine consists of a benzene ring fused with a pyridine ring, with the nitro group (-NO₂) substituent positioned at the 4-position and an amine (-NH₂) group at the 1-position. This arrangement contributes to its distinct electronic properties and potential interactions with biological targets. The nitro group, in particular, is known for its ability to participate in redox reactions, which can be exploited in the design of prodrugs or bioactivatable compounds. Meanwhile, the amine group serves as a handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in isoquinoline derivatives due to their reported biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Studies have highlighted that modifications within the isoquinoline core can significantly influence the biological profile of these compounds. Specifically, the introduction of electron-withdrawing groups such as the nitro group can enhance binding affinity to certain enzymes or receptors, while the presence of an amine group allows for interactions with nucleophiles or other functional groups in biological systems.

One of the most compelling aspects of 4-nitroisoquinolin-1-amine is its potential as a scaffold for drug discovery. Researchers have leveraged its structural features to develop novel molecules targeting various diseases. For instance, isoquinoline derivatives have been investigated for their role in modulating pathways associated with cancer progression. The nitro group's redox-active nature suggests that 4-nitroisoquinolin-1-amine could be incorporated into prodrug strategies designed to release active species at sites of disease, thereby increasing therapeutic efficacy while minimizing side effects.

Furthermore, the amine functionality in 4-nitroisoquinolin-1-amine provides opportunities for conjugation with other biomolecules, such as peptides or carbohydrates, to enhance solubility or target specificity. This capability is particularly relevant in the development of biologics or targeted therapies where precise delivery is critical. The compound's reactivity also makes it suitable for use in library synthesis efforts aimed at identifying new bioactive molecules through high-throughput screening.

The synthesis of 4-nitroisoquinolin-1-amine typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include nitration followed by reduction or functionalization at the nitrogen position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for both academic research and industrial applications. The ability to produce this compound reliably underscores its importance as a building block in medicinal chemistry.

From a computational chemistry perspective, 4-nitroisoquinolin-1-amine has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies often involve docking simulations to predict binding modes and affinities for potential drug targets. The results from such simulations can guide experimental efforts by highlighting key residues or pockets that should be modified to improve potency or selectivity. Additionally, quantum mechanical calculations have been employed to elucidate electronic structures and reactivity patterns associated with the nitro and amine groups.

The pharmacokinetic properties of 4-nitroisoquinolin-1-amine are also subjects of interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have begun to explore these aspects, providing insights into dosing regimens and potential toxicological concerns. These findings are vital for advancing 4-nitroisoquinolin-1-amine from a laboratory compound to a viable candidate for clinical development.

In conclusion,4-nitroisoquinolin-1-amine (CAS No. 78886-54-1) represents a fascinating compound with significant promise in pharmaceutical research. Its unique structural features—combining a nitro group and an amine functionality—make it a versatile scaffold for drug discovery efforts targeting various diseases. As research continues to uncover new applications and synthetic strategies for this molecule,4-nitroisoquinolin-1-amine is poised to play an increasingly important role in developing next-generation therapeutics.